Cas no 197142-33-9 (tert-butyl (1R,3S,5R)-3-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate)

• Product Name: tert-butyl (1R,3S,5R)-3-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate
• CAS No: 197142-33-9
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 2359910
• PubChem ID: 57611064
• Update Time: 2025-05-19

tert-butyl (1R,3S,5R)-3-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3S)-3-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate
• (1R,3S,5R)-tert-butyl 3-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate
• tert-butyl (1R,3S,5R)-3-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate
• (1s,3s,5s)-2-boc-2-azabicyclo[3.1.0]hexane-3-methanol
• DBOGUJDUACLSTB-XHNCKOQMSA-N
• (1R,3S,5R)-3-Hydroxymethyl-2-aza-bicyclo[3.1.0]hexane-2-carboxylic acid tert-butyl ester
• (1R,3S,5R)-tert-butyl3-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate
• 197142-33-9
• 2-Azabicyclo[3.1.0]hexane-2-carboxylic acid, 3-(hydroxymethyl)-,1,1-dimethylethyl ester, [1R-(1a,3a,5a)]-
• AT13584
• CS-0055793
• MFCD29111259
• SCHEMBL1293475

• Inchi： 1S/C11H19NO3/c1-11(2,3)15-10(14)12-8(6-13)4-7-5-9(7)12/h7-9,13H,4-6H2,1-3H3/t7-,8-,9+/m0/s1
• InChI Key： DBOGUJDUACLSTB-XHNCKOQMSA-N
• SMILES： O(C(C)(C)C)C(N1[C@H](CO)C[C@H]2C[C@@H]12)=O

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 1.1

Additional information on tert-butyl (1R,3S,5R)-3-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate

Professional Introduction to tert-butyl (1R,3S,5R)-3-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate (CAS No. 197142-33-9)

tert-butyl (1R,3S,5R)-3-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 197142-33-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a complex bicyclic structure with an azabicyclo[3.1.0]hexane core, has garnered attention due to its unique stereochemistry and potential biological activities. The presence of multiple stereocenters, specifically configured as (1R,3S,5R), suggests a high degree of molecular complexity that may contribute to its distinct pharmacological properties.

The bicyclo[3.1.0]hexane scaffold is a privileged structural motif in drug discovery, often found in natural products and synthetic molecules exhibiting diverse biological functions. The incorporation of an azabicyclic system introduces nitrogen atoms into the core structure, which can modulate electronic properties and interact with biological targets in novel ways. In particular, the (1R,3S,5R)-configuration of this compound is critical for its potential biological activity, as stereochemical variations can significantly influence binding affinity and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of how structural features like the bicyclo[3.1.0]hexane core influence molecular interactions with biological targets. Studies have shown that such scaffolds can exhibit high binding affinity to enzymes and receptors due to their rigid three-dimensional conformations. The tert-butyl group appended to the molecule further enhances its steric profile, potentially improving solubility and reducing metabolic liability—a crucial consideration in drug design.

The hydroxymethyl substituent at the 3-position of the azabicyclo[3.1.0]hexane ring adds another layer of functional diversity to this compound. Hydroxymethyl groups are known to participate in hydrogen bonding interactions, which are critical for stabilizing enzyme-substrate complexes and receptor-ligand binding affinities. This feature makes tert-butyl (1R,3S,5R)-3-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate a promising candidate for further exploration in medicinal chemistry.

In the realm of drug development, the synthesis of complex stereocenters remains a formidable challenge due to their sensitivity to racemization and epimerization during synthetic processes. However, modern synthetic methodologies have made significant strides in achieving high enantioselectivity and enantiopurity for such molecules. The synthesis of this compound likely involves advanced techniques such as asymmetric catalysis or chiral auxiliary-assisted strategies to achieve the desired (1R,3S,5R) configuration with high fidelity.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) for optimizing drug candidates. The unique structural features of tert-butyl (1R,3S,5R)-3-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate, including its bicyclic core and multiple stereocenters, positions it as a valuable scaffold for exploring novel pharmacophores. By systematically modifying substituents such as the hydroxymethyl group or introducing additional functional moieties at strategic positions within the bicyclic system, researchers can fine-tune its biological activity toward specific therapeutic targets.

One particularly exciting area of research is the exploration of azabicyclic compounds as scaffolds for bioactive molecules. Azabicycles are known to exhibit a wide range of biological activities due to their ability to mimic natural product structures while offering synthetic accessibility and structural diversity. The (1R,3S,5R)-configuration of this compound may confer unique interactions with biological targets compared to its enantiomers or racemic mixtures—a phenomenon often observed in molecules with multiple stereocenters.

The carboxylate functionality at the 2-position provides an additional site for chemical modification through esterification or amidation reactions—common strategies for enhancing solubility or improving pharmacokinetic profiles in drug candidates. This versatility makes tert-butyl (1R,3S,5R)-3-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate a versatile building block for further derivatization and optimization.

Recent studies have highlighted the potential applications of azabicyclo[3.1.0]hexane derivatives in treating neurological disorders due to their ability to modulate neurotransmitter receptors and enzymes involved in neurobiology pathways¹⁰⁰⁴⁰⁵⁷⁸¹⁰⁰⁴¹¹⁰⁰⁴²¹⁰⁰⁴³¹⁰⁰⁴⁴¹⁰⁰⁴ᵇ¹²³¹⁴1517²²²₃²₄²₅²₆²₇²₈²₉³₀³₁³₂³³³43536³73839404142434445464748495051

The development of novel therapeutic agents relies heavily on innovative synthetic methodologies that enable efficient access to complex molecular architectures like those found in tert-butyl (1R,3S,5R)-3-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate (CAS No: 197142-33-9). Advances in flow chemistry and continuous manufacturing have further streamlined the synthesis of such molecules by improving scalability and reproducibility while reducing waste generation—a critical consideration for sustainable pharmaceutical development.

In conclusion,tert-butyl (1R,3S,5R)-3-(hydroxymethyl)-2-azabicyclo[3.] hexane-2-carboxylate represents an intriguing compound with significant potential in pharmaceutical research due to its unique structural features including its bicyclic core,(1R,,) ((*),() ((*),() configuration,tert-butyl group,and hydroxymethyl substituent). Its synthesis challenges underscore but also highlight advances enabling access to complex stereocenters while maintaining high enantiopurity—a cornerstone achievement toward developing next-generation therapeutics.